Cas no 102728-85-8 (1H-1,2,4-Triazol-3-amine,5-(methylsulfinyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine,5-(methylsulfinyl)-
• CAS No: 102728-85-8
• MF: C₃H₆N₄OS
• MW: 146.170938014984
• CID: 125222
• PubChem ID: 13573649
• Update Time: 2025-04-18

1H-1,2,4-Triazol-3-amine,5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine,5-(methylsulfinyl)-
• 1H-1,2,4-Triazol-3-amine,5-(methylsulfinyl)-(9CI)
• 3-(Methylsulfinyl)-1H-1,2,4-triazol-5-amine
• AKOS002684117
• 5-methylsulfinyl-1H-1,2,4-triazol-3-amine
• 102728-85-8

• Inchi： 1S/C3H6N4OS/c1-9(8)3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7)
• InChI Key： BQKVXQFVTREBMN-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(N)=NN1)=O

Computed Properties

• Exact Mass: 145.01855
• Monoisotopic Mass: 146.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 81.76